Cas no 1805696-06-3 (1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1805696-06-3
• MF: C₁₀H₇BrF₃NO₄
• MW: 342.066092729568
• CID: 4793086
• Update Time: 2025-11-01

1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3NO4/c1-5(16)8(11)6-3-2-4-7(15(17)18)9(6)19-10(12,13)14/h2-4,8H,1H3
• InChI Key： CKINZQGEINBNSZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1

Additional information on 1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805696-06-3)

1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 1805696-06-3, features a unique structural framework that combines a brominated ketone moiety with a nitro-substituted aromatic ring system. The presence of both trifluoromethoxy and nitro functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of 1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one is particularly intriguing due to its potential pharmacological properties. The combination of electron-withdrawing and electron-donating groups in its aromatic ring system can influence its reactivity and biological activity. For instance, the nitro group is known to enhance lipophilicity, while the trifluoromethoxy group introduces metabolic stability and can modulate receptor binding affinities. These features make it an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. The scaffold of 1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one has been explored in several research endeavors, particularly in the context of kinase inhibition and anti-inflammatory agents. Studies have demonstrated that derivatives of this compound can exhibit potent activity against specific enzymes implicated in cancer and inflammatory diseases. The bromine atom on the ketone group provides a handle for further functionalization via cross-coupling reactions, allowing chemists to tailor the molecule for optimal biological activity.

The synthesis of 1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the bromination of an existing ketone intermediate followed by nitration and subsequent methoxylation at the aromatic ring. The use of fluorinated moieties, such as the trifluoromethoxy group, is particularly noteworthy as fluorine atoms are frequently incorporated into pharmaceuticals to improve pharmacokinetic properties like bioavailability and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one with target proteins. Molecular docking studies suggest that this compound can interact with various binding pockets on enzymes and receptors, potentially leading to therapeutic effects. For example, preliminary data indicate that derivatives of this scaffold may inhibit kinases involved in cell proliferation and survival pathways. Such findings underscore the importance of structural diversity in medicinal chemistry and highlight the potential of 1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one as a lead compound for further optimization.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity, improved pharmacokinetic profiles, and increased metabolic resistance. The trifluoromethoxy group in 1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one exemplifies this trend, as it is known to increase lipophilicity while maintaining water solubility. This balance is critical for achieving optimal drug-like properties, including absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

In conclusion, 1-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805696-06-3) represents a promising intermediate in pharmaceutical research due to its unique structural features and synthetic versatility. Its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, make it a subject of considerable interest among medicinal chemists. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in the design of next-generation pharmaceuticals.